Cas no 1806431-95-7 (Ethyl 6-fluoro-5-iodonicotinate)

• Product Name: Ethyl 6-fluoro-5-iodonicotinate
• CAS No: 1806431-95-7
• MF: C₈H₇FINO₂
• MW: 295.049557924271
• CID: 4905781
• Update Time: 2025-05-21

Ethyl 6-fluoro-5-iodonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-5-iodonicotinate

• Inchi： 1S/C8H7FINO2/c1-2-13-8(12)5-3-6(10)7(9)11-4-5/h3-4H,2H2,1H3
• InChI Key： LDRVXTYUGYRTCR-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(=O)OCC)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-fluoro-5-iodonicotinate

Comprehensive Overview of Ethyl 6-fluoro-5-iodonicotinate (CAS No. 1806431-95-7): Properties, Applications, and Industry Insights

Ethyl 6-fluoro-5-iodonicotinate (CAS No. 1806431-95-7) is a fluorinated and iodinated nicotinate derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic building blocks, which are pivotal in modern drug discovery due to their structural versatility and bioactivity. The presence of both fluoro and iodo substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, widely used in small molecule synthesis.

In recent years, the demand for fluorinated compounds like Ethyl 6-fluoro-5-iodonicotinate has surged, driven by their applications in PET imaging probes and targeted therapeutics. Researchers are particularly interested in its potential role in developing kinase inhibitors, a hot topic in oncology drug development. The compound’s iodine moiety also facilitates radiolabeling, aligning with the growing trend of theranostic agents—a fusion of therapy and diagnostics—that dominate current biomedical discussions.

From a synthetic chemistry perspective, Ethyl 6-fluoro-5-iodonicotinate offers a unique scaffold for structure-activity relationship (SAR) studies. Its ester group allows for further derivatization, enabling the creation of amides or carboxylic acids, which are common pharmacophores in bioactive molecules. This adaptability resonates with the industry’s focus on fragment-based drug design, where modular compounds serve as starting points for optimizing drug candidates.

Environmental and regulatory considerations are also shaping the discourse around such compounds. With increasing emphasis on green chemistry, researchers are exploring solvent-free or catalytic methods to incorporate Ethyl 6-fluoro-5-iodonicotinate into sustainable workflows. Questions like “How to improve atom economy in halogenated intermediate synthesis?” or “What are safer alternatives to traditional cross-coupling conditions?” reflect the intersection of innovation and safety in contemporary chemical research.

The commercial availability of Ethyl 6-fluoro-5-iodonicotinate (CAS No. 1806431-95-7) through specialized suppliers has further accelerated its adoption. Its stability under standard storage conditions and compatibility with automated high-throughput screening platforms make it a practical choice for industrial labs. As the pharmaceutical industry leans toward AI-driven molecular design, compounds like this serve as critical data points for machine learning models predicting reactivity or bioavailability.

In summary, Ethyl 6-fluoro-5-iodonicotinate exemplifies the synergy between traditional medicinal chemistry and cutting-edge technologies. Its dual functionality as a fluorinated and iodinated scaffold positions it at the forefront of innovations in drug discovery, diagnostic tools, and sustainable synthesis methodologies. For researchers navigating the complexities of heterocyclic chemistry, this compound offers both challenges and opportunities in equal measure.